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Compound of Interest

Compound Name: p-Nitrobenzyl mesylate

Cat. No.: B15545225

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of p-Nitrobenzyl
mesylate (PNBM) in dimethyl sulfoxide (DMSO), a crucial parameter for its application in
biomedical research, particularly in kinase substrate identification assays. This document
collates quantitative data from various suppliers, outlines recommended experimental protocols
for dissolution, and presents a visual workflow for the preparation of PNBM stock solutions.

Physicochemical Properties

p-Nitrobenzyl mesylate is a thiol-specific alkylating reagent.[1] It is utilized to alkylate
thiophosphorylated proteins, creating thiophosphate ester epitopes that can be detected by
specific antibodies.[1] This technique is instrumental in the identification of direct kinase
substrates.[1][2]

Property Value Reference
Molecular Formula CsHoNOsS [1][3]
Molecular Weight 231.23 g/mol [1114]
Appearance White to beige powder/solid [1][5]
Purity >98% to >99% [1][3]
CAS Number 39628-94-9 [1][4]
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Quantitative Solubility Data in DMSO

The solubility of p-Nitrobenzyl mesylate in DMSO has been reported by several commercial
suppliers. The values exhibit some variability, which may be attributable to differences in the
purity of the compound, the quality and water content of the DMSO used, and the specific
experimental conditions for dissolution.

. Reported Solubility Reported Molar
Supplier . Notes
(mg/mL) Concentration

Prepare a 50 mM (12

12 mg/mL (for a 50 mg/ml) stock by
Abcam 100 mM
mM stock) dissolving in DMSO
and vortexing.
) ) - Solution is described
Sigma-Aldrich 2 mg/mL Not specified
as clear.[1][6]
Advises using fresh
_ DMSO as moisture
Selleck Chemicals 46 mg/mL 198.93 mM -
can reduce solubility.
[21[7]
Recommends the use
of ultrasound
(sonication) to
MedChemExpress 100 mg/mL 432.47 mM

facilitate dissolution
and use of newly
opened DMSO.[4][5]

Experimental Protocols for Dissolution in DMSO

While a standardized, universal protocol for determining the maximum solubility is not
available, the following best practices can be synthesized from the available data sheets to
ensure consistent and effective dissolution of p-Nitrobenzyl mesylate in DMSO for the
preparation of stock solutions.

Materials:
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p-Nitrobenzyl mesylate powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)

Appropriate personal protective equipment (PPE)

Protocol for Preparation of a 50 mM Stock Solution:

Calculation: To prepare a 50 mM stock solution, weigh out 12 mg of p-Nitrobenzyl mesylate
(MW: 231.23 g/mol).

Dispensing Solvent: Add 1 mL of fresh, anhydrous DMSO to the solid p-Nitrobenzyl
mesylate. It is crucial to use fresh DMSO as it is hygroscopic, and absorbed moisture can
significantly decrease the solubility of the compound.[2][5]

Dissolution:

o Vortexing: Securely cap the vial and vortex thoroughly until the solid is completely
dissolved.

o Ultrasonication: For higher concentrations or if dissolution is slow, place the vial in an
ultrasonic bath.[4][5] This can help to break up any aggregates and facilitate dissolution.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.[1]

Storage: For short-term storage, aliquots can be kept at -20°C. For long-term storage, -80°C
is recommended for solutions in DMSO, which can be stable for up to 6 months.[5] It is
advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

Workflow for Stock Solution Preparation

The following diagram illustrates the logical workflow for preparing a stock solution of p-

Nitrobenzyl mesylate in DMSO.
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Workflow for p-Nitrobenzyl Mesylate Stock Solution Preparation
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Optional: Use ultrasonic
bath if needed
Visually inspect for
complete dissolution
(Aliquot for single use)
(’Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: Preparation of p-Nitrobenzyl Mesylate in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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